Detection of heparin based on the conformational switch of DNA
Analytical Methods Pub Date: 2015-07-27 DOI: 10.1039/C5AY01613D
Abstract
We report a simple, fast, sensitive and label-free fluorescent assay for sensing heparin based on the electrostatic attraction between heparin and coralyne. Under optimal conditions, the sensor exhibits high sensitivity, and needs just 10 min to complete the detection process. Additionally, the proposed sensor is simple to operate and low cost with no chemical labeling or modification of DNA required. Finally, the constructed sensor can be applied in Tris–HCl buffers and also complicated human serum samples.
Recommended Literature
- [1] Personal air sampling and analysis of polybrominated diphenyl ethers and other bromine containing compounds at an electronic recycling facility in Sweden†
- [2] Enantiomeric filtration separation of supramolecular framework membranes†
- [3] Flow-through microfluidic photoionization detectors for rapid and highly sensitive vapor detection†
- [4] Palladium-catalyzed oxidative annulation of in situ generated enones to pyrroles: a concise route to functionalized indoles†
- [5] Preparation of high-quality graphene with a large-size by sonication-free liquid-phase exfoliation of graphite with a new mechanism
- [6] Back cover
- [7] Spectroscopic studies of 1,2-diaminoanthraquinone (DAQ) as a fluorescent probe for the imaging of nitric oxide in living cells
- [8] The general electrocyclic rearrangement of sulphonium ylids: participation of sp-hybridized bonds
- [9] Understanding surface chemical processes in perovskite oxide electrodes†
- [10] Consumption of Ocimum sanctum L. and Citrus paradisi infusions modulates lipid metabolism and insulin resistance in obese rats†
Journal Name:Analytical Methods
Research Products
-
CAS no.: 117832-15-2
-
CAS no.: 14104-19-9
-
CAS no.: 16478-52-7